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Compound of Interest

Compound Name: Ethyl 4-amino-3-chlorobenzoate

Cat. No.: B1348115 Get Quote

In the landscape of synthetic organic chemistry, particularly within pharmaceutical

development, the strategic value of an intermediate is measured by its versatility and the

efficiency with which it can be elaborated into complex, high-value molecules. Ethyl 4-amino-
3-chlorobenzoate (CAS No: 82765-44-4) is a prime exemplar of such a pivotal building block.

[1][2][3] This disubstituted aminobenzoate ester serves as a highly functionalized scaffold,

offering multiple reactive sites that can be selectively manipulated. Its core structure, featuring

an aniline moiety, a chloro substituent, and an ethyl ester, provides chemists with a robust

platform for constructing intricate molecular architectures, most notably in the synthesis of

targeted therapeutics.

The presence of the amino group ortho to a chlorine atom and para to an ethyl ester group

creates a unique electronic and steric environment. The amino group acts as a powerful

directing group and a nucleophilic center, while the chloro atom can participate in cross-

coupling reactions or serve to modulate the electronic properties of the ring. The ester

functionality provides a handle for further modifications, such as hydrolysis to the

corresponding carboxylic acid or conversion into amides and hydrazides. This guide, intended

for researchers and drug development professionals, will explore the synthesis,

characterization, and critical applications of Ethyl 4-amino-3-chlorobenzoate, providing field-

proven insights and detailed protocols to underscore its role as a key chemical intermediate.
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A thorough understanding of a chemical intermediate's properties is fundamental to its effective

use. The data below, compiled from various authoritative sources, provides a comprehensive

overview of Ethyl 4-amino-3-chlorobenzoate.

Table 1: Physicochemical Properties
Property Value Source(s)

Molecular Formula C₉H₁₀ClNO₂ [4][5][6]

Molecular Weight 199.63 g/mol [4][6][7]

CAS Number 82765-44-4 [1][2][4][5]

Appearance White to orange powder/solid [8][9]

Melting Point 80-84°C [5][7][8]

Boiling Point 333°C at 760 mmHg [7]

Density 1.3 ± 0.1 g/cm³ [7]

SMILES
CCOC(=O)C1=CC=C(N)C(Cl)

=C1
[6][10]

InChIKey
MFDTVONVIRHHBR-

UHFFFAOYSA-N
[4][7]

Table 2: Spectroscopic Data for Structural Verification
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Technique
Wavenumber (ν,
cm⁻¹) / Chemical
Shift (δ, ppm)

Interpretation Source

FT-IR (KBr) 3487, 3356

Asymmetric &

Symmetric N-H

stretching of primary

amine

[8]

2985, 2900

Asymmetric &

Symmetric C-H

stretching of CH₃

[8]

1689
C=O stretching of the

ester
[8]

1624, 1593, 1508
Aromatic C=C

stretching
[8]

759 C-Cl stretching [8]

¹H NMR (300 MHz,

DMSO-d₆)
7.75 (d, 1H) Ar-H [8]

7.63 (dd, 1H) Ar-H [8]

6.83 (s, 1H) Ar-H [8]

6.21 (s, 2H) NH₂ [8]

4.23 (q, 2H) -O-CH₂-CH₃ [8]

1.27 (t, 3H) -O-CH₂-CH₃ [8]

Synthesis Protocol: Esterification of 4-amino-3-
chlorobenzoic acid
The most direct and widely adopted method for preparing Ethyl 4-amino-3-chlorobenzoate is

the Fischer esterification of its corresponding carboxylic acid. The use of thionyl chloride

(SOCl₂) as a catalyst and dehydrating agent is a common and efficient variation of this process.
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Experimental Workflow: Synthesis of Ethyl 4-amino-3-
chlorobenzoate

Step 1: Reaction Setup

Step 2: Reagent Addition

Step 3: Reaction Progression

Step 4: Work-up & Purification

Suspend 4-amino-3-chlorobenzoic acid
in absolute Ethanol

Cool mixture to -15°C

Add Thionyl Chloride (SOCl₂)
dropwise, keeping T < -10°C

Stir at 40°C for 30 min

Reflux for 3 hours

Filter the precipitate

Wash with distilled water

Wash with 10% Na₂CO₃ solution

Recrystallize from Ethanol/Water

Obtain pure Ethyl 4-amino-3-chlorobenzoate
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethyl 4-amino-3-chlorobenzoate.

Detailed Step-by-Step Methodology
Materials: 4-amino-3-chlorobenzoic acid, absolute ethanol (EtOH), thionyl chloride (SOCl₂),

sodium carbonate (Na₂CO₃), distilled water.

Reaction Setup: A suspension of 4-amino-3-chlorobenzoic acid (e.g., 4.56 g, 0.0266 mol) in

absolute ethanol (50 mL) is prepared in a round-bottom flask.[8]

Cooling: The suspension is cooled to -15°C using an appropriate cooling bath. This is a

critical step to control the initial exothermic reaction upon addition of thionyl chloride,

preventing potential side reactions.

Reagent Addition: Thionyl chloride (e.g., 3.8 g, 0.032 mol) is added dropwise to the cooled

mixture.[8] The temperature must be carefully maintained below -10°C during the addition.

SOCl₂ reacts with ethanol to form ethyl chlorosulfite, which is the reactive species, but also

generates HCl gas. This in-situ generation of HCl protonates the amino group, preventing its

acylation, and catalyzes the esterification of the carboxylic acid.

Reaction Progression: After the addition is complete, the reaction mixture is stirred at 40°C

for 30 minutes, followed by refluxing for 3 hours to drive the esterification to completion.[8]

Isolation: The mixture is cooled, and the resulting precipitate is collected by filtration.

Purification:

The crude product is first washed with distilled water to remove any excess SOCl₂ and

other water-soluble impurities.[8]

A subsequent wash with a 10% aqueous solution of sodium carbonate (Na₂CO₃) is

performed.[8] This step is crucial to neutralize any remaining acidic species, particularly

the HCl salt of the product's amino group, thereby yielding the free amine.

The final product is obtained after recrystallization from an ethanol/water mixture to

achieve high purity.[8]
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Application as a Core Intermediate: Synthesis of
Bioactive Molecules
The true utility of Ethyl 4-amino-3-chlorobenzoate is demonstrated in its conversion to more

complex heterocyclic systems with therapeutic potential. It serves as a precursor for various

pharmacophores, including those designed as enzyme inhibitors.

Case Study: Synthesis of 4-amino-3-
chlorobenzohydrazide, a Precursor for EGFR Inhibitors
A prominent application is its use in synthesizing novel derivatives targeting the Epidermal

Growth Factor Receptor (EGFR), a key protein in cancer signaling pathways.[8][11] The first

step in this synthetic route is the conversion of the ethyl ester to a benzohydrazide.

Downstream Synthesis

Ethyl 4-amino-3-chlorobenzoate (N1)

Hydrazine Hydrate (80%)
in Ethanol

Reflux at 80°C
overnight

4-amino-3-chlorobenzohydrazide (N2)

Nucleophilic Acyl Substitution

1,3,4-Oxadiazoles Benzohydrazones Hydrazine-1-carbothioamides

Click to download full resolution via product page
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Caption: Conversion to a key benzohydrazide intermediate.

Protocol: Synthesis of 4-amino-3-chlorobenzohydrazide
This protocol details the nucleophilic acyl substitution reaction at the ester carbonyl, replacing

the ethoxy group with a hydrazinyl group.

Materials: Ethyl 4-amino-3-chlorobenzoate, hydrazine hydrate (80%), ethanol.

Reaction Setup: In a 100 mL round-bottom flask, Ethyl 4-amino-3-chlorobenzoate (e.g.,

0.53 g, 0.008 mol) is combined with an excess of 80% hydrazine hydrate (e.g., 5 mL, 0.0215

mol) in ethanol (50 mL).[8] The large excess of hydrazine hydrate drives the equilibrium

towards the product.

Reflux: The reaction mixture is refluxed overnight at 80°C.[8] The elevated temperature

provides the necessary activation energy for the nucleophilic attack of hydrazine on the less

electrophilic ester carbonyl.

Isolation: After the reflux period, the solvent is completely removed by evaporation under

reduced pressure.

Purification: The resulting precipitate is washed with distilled water to remove excess

hydrazine hydrate and other water-soluble impurities. The solid is then collected by filtration,

dried, and recrystallized from methanol (MeOH) to yield pure 4-amino-3-

chlorobenzohydrazide.[8]

Causality and Significance: The resulting benzohydrazide is a significantly more versatile

intermediate than the starting ester for building certain heterocyclic rings. The terminal -NH₂ of

the hydrazide moiety is highly nucleophilic, enabling cyclization reactions with reagents like

carbon disulfide to form 1,3,4-oxadiazoles or condensation reactions with aldehydes to form

Schiff bases (benzohydrazones), which are classes of compounds investigated for their anti-

proliferative properties.[8][11]

Conclusion
Ethyl 4-amino-3-chlorobenzoate is more than a simple chemical; it is a strategic starting

material that provides an efficient entry point into a diverse range of complex molecular targets.
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Its well-defined synthesis and the orthogonal reactivity of its functional groups—the nucleophilic

amine, the modifiable ester, and the reactive chloro position—make it an invaluable tool for

medicinal chemists and process development scientists. The detailed protocols and

mechanistic insights provided in this guide underscore its established role and highlight its

continuing potential in the discovery and development of novel therapeutics. As the demand for

targeted and structurally complex APIs grows, the importance of versatile and reliable

intermediates like Ethyl 4-amino-3-chlorobenzoate will only increase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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